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Compound of Interest |

2,2'3,3,4,5,6"-
Compound Name:
Heptachlorobiphenyl!
CAS No.: 52663-70-4
Cat. No.: B1582918
\ 7

Subject: Advanced Contamination Control for
Polychlorinated Biphenyl (PCB) Sampling
Introduction: The Picogram Challenge

Welcome to the technical support center. If you are reading this, you are likely preparing for a
campaign involving EPA Method 1668C (congener-specific analysis) or EPA Method 8082A
(Aroclors).

The Core Problem: PCBs are ubiquitous legacy pollutants. They exist in paints, sealants, dust,
and even the "clean" equipment you purchase. When targeting trace levels (picograms/liter or
ng/kg), a single fingerprint or a plastic bag can invalidate an entire dataset.

This guide replaces generic advice with field-proven, causality-based protocols to ensure your
data stands up to regulatory scrutiny.

Part 1: Pre-Sampling Preparation (The "Clean"
Mindset)

Q: What materials are strictly prohibited in my sampling
Kit?
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A: You must treat all soft plastics and paper products as potential PCB sources until proven

otherwise.

Causality: Many plastics contain plasticizers (phthalates) that interfere with GC-MS analysis,

and recycled paper products often contain trace PCBs from the bleaching process or recycled

carbonless copy paper.

Material Category

Strictly Prohibited (High
Risk)

Approved (Low Risk)

LDPE/HDPE bhottles, Ziploc®

Amber Glass (pre-cleaned,

Containers certified), Teflon (PTFE) lined
bags, Paper bags
caps
Tubing Tygon, Latex, Silicone, PVC Teflon (PTFE), FEP
_ Nitrile (Powder-free, medical
Gloves Latex (powdered), Vinyl
grade)
Parafilm, Duct tape, Masking Aluminum Foil (solvent-rinsed,
Sealants L
tape dull side in)
] ) Stainless Steel, Anodized
Tools Painted tools, Plastic scoops

Aluminum, Ceramic

Q: How do | prepare "Field Blanks" that actually validate

my process?

A: Afield blank is not just a bottle of water you carry around. It is a process simulator.

Protocol:

o Transport: Carry the blank media (e.g., reagent-grade water or hexane-soaked gauze) to the

site in the same cooler as samples.

o Exposure: Open the blank container at the sampling location for the exact duration it takes to

collect a real sample.
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» Simulation: If you use a bailer or scoop for the sample, pour the blank water through a
decontaminated spare bailer into the blank bottle. This captures "equipment + air + handling”
contamination.

Part 2: Decontamination Protocols
Q: What is the "Double Wash/Rinse" method required by
EPA?

A: For sampling equipment (scoops, drills, bowls), a simple soap wash is insufficient. PCBs are
hydrophobic and sticky. You must use a solvent train that moves from polar to non-polar to
remove residues.

The Decontamination Workflow Below is the logic flow for decontaminating field equipment to
EPA Method 1668C standards.
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Start: Dirty Equipment

1. Physical Removal
(Scrub visible dirt/oil)

crub

2. Detergent Wash
(Alconox/Liquinox + Tap Water)

Remove Soap

3. DI Water Rinse
(Thorough flush)

Desiccate Surface

4. Solvent Rinse 1: Acetone
(Removes water/polar organics)

arget PCBs

5. Solvent Rinse 2: Hexane
(Removes PCBs/non-polar organics)

Evaporate Solvent

6. Air Dry
(In dust-free area, on Al-foil)

7. Wrap in Al-Foil
(Dull side touching equipment)

Click to download full resolution via product page
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Figure 1: The "Double Wash/Rinse" decontamination sequence. Note that Acetone is used first
to remove water, allowing the Hexane to effectively dissolve hydrophobic PCBs.

Part 3: On-Site Sampling Execution
Q: How do | sample concrete or wood without cross-
contaminating layers?

A: Porous surfaces act like a sponge. Drilling generates heat, which can volatilize PCBs.
Troubleshooting Protocol:
« Drill Selection: Use an impact hammer drill with a carbide-tipped bit.
e The "Clean-Out" Rule:
o Dirill to depth A (e.g., 0-0.5 inches).[1] Collect powder.
o STOP. Vacuum the hole with a HEPA vacuum (dedicated for hazardous waste).
o Change Bit: Insert a new, decontaminated bit before drilling to depth B (0.5-1.0 inches).

o Why? Using the same bit drags surface contamination down into the core, creating a false
positive for deep penetration.

Q: 1 am doing wipe sampling. Why does the solvent
matter?

A: The solvent must match the target analyte's solubility and the surface type.
» Standard: Hexane is standard for PCBs (highly soluble).
 Issue: On wet surfaces, Hexane floats and fails to pick up the sample.

e Solution: Use a mixture (e.g., 1:1 Acetone:Hexane) if the surface is damp, or dry the surface
with a sterile gauze (discarded) before wiping with Hexane.
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Critical Technique (The "S" Pattern): Do not scrub back and forth. Wipe in a single "S" curve
over the 100 cm? template. Fold the gauze (contaminated side in). Wipe again at a 90° angle.
This traps the PCBs inside the gauze rather than smearing them around.

Part 4: Troubleshooting & QA/QC

Q: My equipment blank showed a PCB hit. Is my data
ruined?

A: Not necessarily, but you must perform a Root Cause Analysis (RCA).

QC Failure Decision Logic Use this tree to determine if you need to re-sample.

Equipment Blank > Detection Limit?

Is Blank Conc. > 10% of Sample Conc.?

No (Sample is much higher)\Yes (Blank is significant)

Data Probable Valid Data Suspect

(Flag as 'B' qualifier) (Potential Cross-Contamination)

Check Source:
1. Solvent Lot?
2. Glove Brand?
3. Atmos. Dust?

Click to download full resolution via product page

Figure 2: Decision logic for handling contaminated blanks. If the sample concentration is high
(>10x blank), the blank contamination may be negligible.
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Q: Why are my "Total PCB" numbers different from my
"Congener" numbers?

A: This is a common confusion between Aroclor analysis (Method 8082) and Congener
analysis (Method 1668).

¢ Aroclor: Estimates PCBs based on industrial mixture patterns (e.g., Aroclor 1254). If the
PCBs have weathered (evaporated or degraded), the pattern changes, and the estimate
becomes inaccurate.

e Congener: Measures individual molecules. It is the absolute truth but requires stricter
contamination control.

 Tip: If your Congener sum is significantly higher than your Aroclor sum, you likely have "non-
Aroclor" PCBs (e.g., from pigment manufacturing) or weathered mixtures that the Aroclor
method missed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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